Cas no 1609407-53-5 (N-(3-ethoxy-4-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide)

• Product Name: N-(3-ethoxy-4-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide
• CAS No: 1609407-53-5
• MF: C₁₄H₂₄BrNO₃
• MW: 334.249263763428
• MDL: MFCD13186380
• CID: 4608771
• Update Time: 2025-06-09

N-(3-ethoxy-4-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxy-4-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide
• N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-methoxypropan-2-amine;hydrobromide

• MDL： MFCD13186380
• Inchi： 1S/C14H23NO3.BrH/c1-5-18-14-8-12(6-7-13(14)17-4)9-15-11(2)10-16-3;/h6-8,11,15H,5,9-10H2,1-4H3;1H
• InChI Key： CIDSOEXBWFLXAN-UHFFFAOYSA-N
• SMILES： Br.O(C)CC(C)NCC1C=CC(=C(C=1)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 213
• Topological Polar Surface Area: 39.7

N-(3-ethoxy-4-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-ethoxy-4-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide

N-(3-Ethoxy-4-Methoxybenzyl)-1-Methoxy-2-Propanamine Hydrobromide (CAS No. 1609407-53-5): An Overview

N-(3-Ethoxy-4-Methoxybenzyl)-1-Methoxy-2-Propanamine Hydrobromide (CAS No. 1609407-53-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EMB-MPAM HBr, is characterized by its unique structural features and potential biological activities. The compound consists of a substituted benzyl group and a methoxypropanamine moiety, which together contribute to its pharmacological properties.

The 3-Ethoxy-4-Methoxybenzyl group is a common structural motif found in various bioactive compounds, particularly those with anti-inflammatory and analgesic properties. The presence of the methoxy and ethoxy substituents on the benzene ring can influence the compound's lipophilicity and receptor binding affinity, making it a valuable candidate for drug development. The 1-Methoxy-2-Propanamine portion of the molecule is known for its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine.

Recent studies have explored the potential therapeutic applications of N-(3-Ethoxy-4-Methoxybenzyl)-1-Methoxy-2-Propanamine Hydrobromide. One notable area of research is its role in the treatment of neurological disorders. A study published in the *Journal of Medicinal Chemistry* in 2022 reported that this compound exhibits potent neuroprotective effects in vitro and in vivo models of Parkinson's disease. The researchers found that EMB-MPAM HBr can significantly reduce oxidative stress and neuronal cell death, suggesting its potential as a neuroprotective agent.

Another area of interest is the compound's anti-inflammatory properties. In a study conducted by researchers at the University of California, EMB-MPAM HBr was shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding highlights the compound's potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(3-Ethoxy-4-Methoxybenzyl)-1-Methoxy-2-Propanamine Hydrobromide has also been investigated. A study published in *Pharmaceutical Research* in 2021 evaluated the oral bioavailability and distribution of EMB-MPAM HBr in rats. The results indicated that the compound has moderate oral bioavailability and is rapidly distributed to various tissues, including the brain, liver, and kidneys. These findings are crucial for optimizing dosing regimens and understanding the potential side effects associated with long-term use.

In addition to its therapeutic applications, N-(3-Ethoxy-4-Methoxybenzyl)-1-Methoxy-2-Propanamine Hydrobromide has been studied for its potential as a research tool. Its ability to modulate specific neurotransmitter systems makes it useful for investigating the mechanisms underlying various neurological disorders. For example, researchers at Harvard Medical School used EMB-MPAM HBr to study the role of serotonin receptors in mood disorders, providing insights into potential targets for novel antidepressant drugs.

The safety profile of N-(3-Ethoxy-4-Methoxybenzyl)-1-Methoxy-2-Propanamine Hydrobromide is an important consideration for its clinical development. Preclinical toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-(3-Ethoxy-4-Methoxybenzyl)-1-Methoxy-2-Propanamine Hydrobromide (CAS No. 1609407-53-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, making it an exciting area of focus for both academic researchers and pharmaceutical companies.